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molecular formula C13H14O3 B8642061 5-(4-methoxyphenyl)-2,2-dimethylfuran-3(2H)-one CAS No. 123023-79-0

5-(4-methoxyphenyl)-2,2-dimethylfuran-3(2H)-one

Cat. No. B8642061
CAS RN: 123023-79-0
M. Wt: 218.25 g/mol
InChI Key: YUIDPTKMBCAKSZ-UHFFFAOYSA-N
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Patent
US08071595B2

Procedure details

To a stirred solution of 4-hydroxy-1-(4-methoxyphenyl)-4-methylpent-2-yn-1-one (6 g, 0.027 mol) in ethanol (100 mL) diethyl amine (2.86 g, 0.027 mol) in EtOH (15 mL) was added dropwise at RT and the reaction mixture was stirred for additional 4 h. The EtOH was then removed and the mixture diluted with EtOAc (100 mL). The combined organic layers were washed with water (50 mL) and brine (20 mL), dried over Na2SO4, filtered and concentrated in vacuo to afford 5-(4-methoxyphenyl)-2,2-dimethylfuran-3(2H)-one (5.5 g, 92%).
Name
4-hydroxy-1-(4-methoxyphenyl)-4-methylpent-2-yn-1-one
Quantity
6 g
Type
reactant
Reaction Step One
Name
EtOH
Quantity
15 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
100 mL
Type
reactant
Reaction Step One
Name
5-(4-methoxyphenyl)-2,2-dimethylfuran-3(2H)-one
Yield
92%

Identifiers

REACTION_CXSMILES
O[C:2]([CH3:16])([CH3:15])[C:3]#[C:4][C:5]([C:7]1[CH:12]=[CH:11][C:10]([O:13][CH3:14])=[CH:9][CH:8]=1)=[O:6].CC[OH:19]>>[CH3:14][O:13][C:10]1[CH:11]=[CH:12][C:7]([C:5]2[O:6][C:2]([CH3:16])([CH3:15])[C:3](=[O:19])[CH:4]=2)=[CH:8][CH:9]=1

Inputs

Step One
Name
4-hydroxy-1-(4-methoxyphenyl)-4-methylpent-2-yn-1-one
Quantity
6 g
Type
reactant
Smiles
OC(C#CC(=O)C1=CC=C(C=C1)OC)(C)C
Name
EtOH
Quantity
15 mL
Type
reactant
Smiles
CCO
Name
ethanol
Quantity
100 mL
Type
reactant
Smiles
C(C)O

Conditions

Stirring
Type
CUSTOM
Details
the reaction mixture was stirred for additional 4 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The EtOH was then removed
ADDITION
Type
ADDITION
Details
the mixture diluted with EtOAc (100 mL)
WASH
Type
WASH
Details
The combined organic layers were washed with water (50 mL) and brine (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 4 h
Name
5-(4-methoxyphenyl)-2,2-dimethylfuran-3(2H)-one
Type
product
Smiles
COC1=CC=C(C=C1)C1=CC(C(O1)(C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 5.5 g
YIELD: PERCENTYIELD 92%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.